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Compound of Interest

Compound Name: Silicon tetraiodide

Cat. No.: B083131 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

reactive chemical compounds is paramount. This guide provides essential, immediate safety

and logistical information for the use of silicon tetraiodide (SiI₄), a highly reactive and

moisture-sensitive compound. Adherence to these procedures is critical to ensure a safe

laboratory environment and the integrity of your research.

Essential Safety Information at a Glance
Silicon tetraiodide is a corrosive solid that is toxic if swallowed or in contact with skin.[1] It

causes severe skin burns and eye damage, and may cause an allergic skin reaction or

respiratory irritation.[1][2][3][4] This compound reacts violently with water, releasing hydrogen

iodide and potentially forming hydroiodic acid, which necessitates stringent moisture-free

handling conditions.[5][6][7][8]

Hazard Class GHS Pictograms Signal Word

Corrosive, Toxic DANGER

Personal Protective Equipment (PPE)
A multi-layered approach to personal protective equipment is mandatory when handling silicon
tetraiodide. The following table summarizes the required PPE.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b083131?utm_src=pdf-interest
https://www.benchchem.com/product/b083131?utm_src=pdf-body
https://www.benchchem.com/product/b083131?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Silicon-tetraiodide
https://pubchem.ncbi.nlm.nih.gov/compound/Silicon-tetraiodide
https://ereztech.com/silicon-tetraiodide-cas-13465-84-4/amp/
https://www.materion.com/en/resources/environmental-health-safety/safety-data-sheets/DownloadSds?sdsId=2AK_SILICON%20CHLORIDE%20(SICL4)_SDS-US_English.pdf
https://dl.iranchembook.ir/MSDS/Silicon-tetrachloride-2.pdf
https://www.gelest.com/wp-content/uploads/SIT7123.0_TETRAIODOSILANE_GHS-US_English-US.pdf
https://www.citychemical.com/silicon-iodide-powder-or-granular-form-sil4.html
https://www.fishersci.com/store/msds?partNumber=AC201160500&productDescription=SILICON+IV+CHLORIDE+99+50ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AA4414106&productDescription=SILICON+IV+IODIDE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b083131?utm_src=pdf-body
https://www.benchchem.com/product/b083131?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083131?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Body Part Required PPE
Specifications & Best

Practices

Hands Chemical Resistant Gloves

Neoprene or nitrile rubber

gloves are recommended.[5]

Always inspect gloves for

integrity before use.

Eyes/Face Safety Goggles & Face Shield

Chemical goggles are

required.[5] A face shield

should be worn over goggles

for maximum protection.[5]

Contact lenses should not be

worn.[5]

Body Protective Clothing

A lab coat or other suitable

protective clothing is

necessary to prevent skin

contact.[5]

Respiratory Respirator

A NIOSH-certified dust and

mist respirator (orange

cartridge) is recommended

where inhalation exposure

may occur.[5]

Exposure Limits:

Substance Limit Organization

Iodides
0.01 ppm (inhalable fraction

and vapor)
TLV

Standard Operating Procedure for Handling Silicon
Tetraiodide
The following workflow outlines the standard procedure for the safe handling of silicon
tetraiodide in a laboratory setting.
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Standard Operating Procedure for Handling Silicon Tetraiodide

Preparation

Handling

Post-Experiment

Review Safety Data Sheet (SDS)

Don Appropriate PPE

Prepare Inert Atmosphere Workspace
(Glovebox or Fume Hood)

Weigh Silicon Tetraiodide
in Inert Atmosphere

Ensure moisture-free environment

Transfer to Reaction Vessel

Conduct Experiment

Decontaminate Glassware & Equipment

Segregate & Label Waste

Doff PPE Correctly

Wash Hands Thoroughly
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Silicon Tetraiodide Spill Cleanup Workflow

Spill Occurs

Evacuate Immediate Area

Notify Lab Supervisor & EHS

Don Additional PPE if Safe

Contain Spill with Inert Absorbent Material
(e.g., sand, diatomaceous earth)

Do NOT use water

Carefully Sweep/Shovel into a Labeled,
Dry, Sealable Container

Decontaminate Spill Area

Dispose of Waste as Hazardous

Spill Secured

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083131?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

